Cas no 1803589-89-0 (thieno3,2-bpyridine-6-sulfonamide)

• Product Name: thieno3,2-bpyridine-6-sulfonamide
• CAS No: 1803589-89-0
• MDL: MFCD28968167
• CID: 4616712
• PubChem ID: 20244434
• Update Time: 2025-11-01

thieno3,2-bpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• thieno3,2-bpyridine-6-sulfonamide

• MDL： MFCD28968167

Additional information on thieno3,2-bpyridine-6-sulfonamide

Introduction to Thieno[3,2-bpyridine-6-sulfonamide (CAS No. 1803589-89-0)

The compound Thieno[3,2-bpyridine-6-sulfonamide (CAS No. 1803589-89-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its fused thienopyridine core and sulfonamide functional group, has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and materials science. The structural motif of Thieno[3,2-bpyridine-6-sulfonamide combines the unique electronic properties of thiophene with the nitrogen-rich environment of a pyridine ring, making it an attractive scaffold for designing novel bioactive molecules.

In the realm of pharmaceutical research, the sulfonamide moiety in Thieno[3,2-bpyridine-6-sulfonamide plays a pivotal role in modulating biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in the Thieno[3,2-bpyridine-6-sulfonamide framework suggests potential therapeutic applications, particularly in the development of targeted therapies for complex diseases. Recent studies have highlighted its role as a key pharmacophore in designing small-molecule inhibitors that interact with specific protein targets.

The fused heterocyclic system in Thieno[3,2-bpyridine-6-sulfonamide offers additional advantages in terms of molecular recognition and binding affinity. The thiophene ring contributes to the molecule's ability to engage in π-stacking interactions with biological targets, while the pyridine ring provides a hydrogen bond acceptor site. These features make Thieno[3,2-bpyridine-6-sulfonamide an excellent candidate for drug discovery programs aimed at developing high-affinity ligands for therapeutic use.

Recent advancements in computational chemistry have further elucidated the potential of Thieno[3,2-bpyridine-6-sulfonamide as a lead compound. Molecular docking studies have demonstrated its favorable binding interactions with various enzymes and receptors implicated in human diseases. For instance, research has shown that derivatives of Thieno[3,2-bpyridine-6-sulfonamide exhibit promising activity against kinases involved in cancer progression. These findings underscore the compound's significance as a starting point for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

The synthesis of Thieno[3,2-bpyridine-6-sulfonamide involves intricate organic transformations that highlight the compound's synthetic complexity. The construction of the thienopyridine core requires careful consideration of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to build the desired framework efficiently. Additionally, the introduction of the sulfonamide group necessitates precise control over reaction parameters to avoid unwanted side products.

In materials science, Thieno[3,2-bpyridine-6-sulfonamide has been explored for its potential applications in organic electronics. The conjugated system inherent in its structure makes it suitable for use as a building block in organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its performance as a hole-transporting material and electron-donor molecule in optoelectronic devices. The sulfonamide group further enhances its solubility and processability, making it a viable candidate for industrial applications.

The versatility of Thieno[3,2-bpyridine-6-sulfonamide is further demonstrated by its utility in coordination chemistry. The nitrogen-rich environment provides multiple coordination sites for metal ions, enabling the formation of stable metal complexes with potential catalytic or luminescent properties. Such complexes have been studied for their applications in catalysis and biosensing technologies. The ability to tune the electronic properties of these complexes through structural modifications opens up new avenues for innovation.

Future research directions for Thieno[3,2-bpyridine-6-sulfonamide include exploring its derivatives as probes for biological assays and developing novel synthetic methodologies to enhance accessibility. Advances in flow chemistry and automated synthesis may facilitate large-scale production of this compound and its analogs, accelerating their transition from academic research to practical applications.

In conclusion,Thieno[3,2-bpyridine-6-sulfonamide (CAS No. 1803589-89-0) stands out as a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for drug discovery, materials science, and advanced chemical synthesis. As research continues to uncover new applications for this molecule,Thieno[3,2-bpyridine-6-sulfonamide is poised to play a crucial role in shaping the future of chemical innovation.